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Compound of Interest

Compound Name: N-Boc-pyrrole

Cat. No.: B154501 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount. This document provides comprehensive

guidance on the personal protective equipment (PPE), operational procedures, and disposal

plans for N-Boc-pyrrole (tert-butyl 1H-pyrrole-1-carboxylate), ensuring laboratory safety and

procedural excellence.

Quantitative Data Summary
The following table summarizes the key quantitative safety and physical property data for N-
Boc-pyrrole for easy reference and comparison.
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Property Value Reference(s)

Molecular Formula C₉H₁₃NO₂ [1]

Molecular Weight 167.21 g/mol [1]

Appearance Colorless to pale yellow liquid [1]

Boiling Point 91-92 °C at 20 mmHg [1][2]

Density 1 g/mL at 25 °C [2]

Flash Point 75 °C (167 °F) - closed cup [3]

Refractive Index n20/D 1.4685 (lit.) [1]

Storage Temperature 0 - 8 °C [1]

Purity ≥95.5% (GC) [1]

Hazard Identification and Personal Protective
Equipment (PPE)
N-Boc-pyrrole is classified with the following hazards:

Skin Irritation (Category 2)

Eye Irritation (Category 2)

Specific target organ toxicity — Single exposure (Category 3), Respiratory system

To mitigate these risks, the following personal protective equipment is mandatory:
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PPE Category Specific Requirements Rationale

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber).

Prevents skin contact and

irritation.

Eye and Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

Protects against splashes and

eye irritation.

Respiratory Protection
A NIOSH-approved N95 or

higher-level respirator.

Necessary when handling

outside a fume hood to prevent

respiratory irritation.[4]

Body Protection A standard laboratory coat.
Protects skin and personal

clothing from contamination.

Foot Protection Closed-toe shoes.
Standard laboratory practice to

protect feet from spills.

Operational and Disposal Plans
A systematic approach to handling and disposal is critical for safety and compliance. The

following workflow outlines the key steps from preparation to waste disposal.
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Workflow for Safe Handling of N-Boc-pyrrole

Preparation

Handling

Storage Disposal

Consult Safety Data Sheet (SDS)

Don Appropriate PPE

Ensure Proper Ventilation (Fume Hood)

Dispense N-Boc-pyrrole

Perform Experimental Procedure

Store in a Tightly Closed Container

Post-Experiment

Collect Waste in a Labeled, Sealed Container

Waste Generation

Keep in a Cool, Well-Ventilated Area (0-8°C) Dispose of as Hazardous Waste

Follow Local, State, and Federal Regulations

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b154501?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/31176
https://www.nbinno.com/other-organic-chemicals/n-boc-pyrrole-cas-5176-27-2-high-purity-pyrrole-building-block-supplier-china-bx
https://wap.guidechem.com/dictionary/en/5176-27-2.html
https://www.fishersci.com/store/msds?partNumber=AC438510250&countryCode=US&language=en
https://www.benchchem.com/product/b154501#personal-protective-equipment-for-handling-n-boc-pyrrole
https://www.benchchem.com/product/b154501#personal-protective-equipment-for-handling-n-boc-pyrrole
https://www.benchchem.com/product/b154501#personal-protective-equipment-for-handling-n-boc-pyrrole
https://www.benchchem.com/product/b154501#personal-protective-equipment-for-handling-n-boc-pyrrole
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b154501?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154501?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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